N-{[1-(4-fluorophenyl)pyrrolidin-3-yl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• IUPAC Name: N-[[1-(4-fluorophenyl)pyrrolidin-3-yl]methyl]-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H26FN3O/c1-2-10-23-11-8-17(9-12-23)20(25)22-14-16-7-13-24(15-16)19-5-3-18(21)4-6-19/h1,3-6,16-17H,7-15H2,(H,22,25)
• InChI Key: BDQRTZDRBBZXEQ-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)C(=O)NCC2CCN(C2)C3=CC=C(C=C3)F
• Molecular Formula: C20H26FN3O
• Molecular Weight: 343.4 g/mol

Description

The compound “N-{[1-(4-fluorophenyl)pyrrolidin-3-yl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide” belongs to the class of organic compounds known as beta amino acids and derivatives. It’s a part of a larger family of compounds that contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring, a piperidine ring, and a carboxamide group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization. The non-planarity of the ring also leads to increased three-dimensional coverage, a phenomenon called "pseudorotation".